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Compound of Interest
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CAS No.: 220793-03-3

Cat. No.: B1248731

Get Quote

Welcome to the technical support center for the clinical translation of 18F-Fluoroazomycin
Arabinoside (18F-FAZA). This resource is designed for researchers, scientists, and drug

development professionals to navigate the complexities of utilizing 18F-FAZA as a PET imaging

agent for tumor hypoxia. Here, we address common challenges and provide troubleshooting

guidance in a practical question-and-answer format, grounded in scientific expertise and

validated protocols.

Section 1: Understanding 18F-FAZA and Its Clinical
Significance
What is 18F-FAZA and why is it important for cancer
research?
18F-FAZA is a second-generation 2-nitroimidazole-based radiotracer used in Positron Emission

Tomography (PET) to non-invasively image hypoxic (low oxygen) regions within tumors.[1][2][3]

Tumor hypoxia is a critical factor in oncology as it is associated with resistance to radiotherapy

and chemotherapy, increased tumor aggressiveness, and poor patient prognosis.[1] By

visualizing and quantifying hypoxic areas, 18F-FAZA PET has the potential to guide treatment
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planning, predict therapy response, and aid in the development of new anti-cancer drugs

targeting hypoxic cells.[4][5][6]

How does 18F-FAZA work?
The mechanism of 18F-FAZA uptake is based on the cellular oxygen concentration. In hypoxic

cells, the nitro group of the 18F-FAZA molecule is reduced by nitroreductase enzymes. This

reduction leads to the formation of reactive intermediates that bind to intracellular

macromolecules, effectively trapping the radiotracer within the cell. In well-oxygenated

(normoxic) cells, molecular oxygen re-oxidizes the reduced intermediates, allowing the tracer to

diffuse back out of the cell. This differential trapping mechanism results in higher accumulation

of 18F-FAZA in hypoxic tissues compared to normoxic tissues.
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Caption: Mechanism of 18F-FAZA uptake and retention in hypoxic vs. normoxic cells.
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Q1: My 18F-FAZA radiosynthesis yield is consistently
low. What are the common causes and how can I
troubleshoot this?
A1: Low radiochemical yield is a frequent challenge in 18F-FAZA synthesis. Several factors can

contribute to this issue. Here’s a systematic approach to troubleshooting:

1. Precursor Quality and Handling:

Problem: Degradation of the precursor, 1-(2,3-di-O-acetyl-5-O-tosyl-α-D-arabinofuranosyl)-2-

nitroimidazole (Ac-TsAZA).

Explanation: The precursor is sensitive to moisture and temperature. Improper storage can

lead to hydrolysis, reducing its reactivity.

Troubleshooting:

Store the precursor under inert gas (argon or nitrogen) at -20°C.

Before use, allow the vial to warm to room temperature in a desiccator to prevent

condensation.

Consider purchasing a new batch of precursor from a reputable supplier if degradation is

suspected.

2. Fluorination Reaction Conditions:

Problem: Suboptimal reaction temperature, time, or solvent.

Explanation: The nucleophilic substitution of the tosyl group with [18F]fluoride is sensitive to

these parameters.

Troubleshooting:

Temperature: Ensure the reaction vessel reaches and maintains the optimal temperature,

typically 120°C.[7] Calibrate your heating system regularly.
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Time: A reaction time of 10 minutes is generally sufficient.[7] Longer times may not

significantly improve yield and could lead to decomposition.

Solvent: The reaction is typically performed in anhydrous dimethyl sulfoxide (DMSO).[7]

Ensure the DMSO is of high purity and properly dried to prevent quenching of the

[18F]fluoride.

3. [18F]Fluoride Activation:

Problem: Incomplete drying of the [18F]fluoride/Kryptofix complex.

Explanation: Water is a poor solvent for nucleophilic substitution and will deactivate the

[18F]fluoride.

Troubleshooting:

Use a robust azeotropic drying process with acetonitrile.

Ensure the system is leak-tight to prevent atmospheric moisture from entering.

Optimize the amount of Kryptofix 2.2.2 and potassium carbonate to efficiently chelate the

[18F]fluoride.[7]

4. Hydrolysis Step:

Problem: Incomplete deprotection of the acetyl groups.

Explanation: The intermediate product must be hydrolyzed to yield 18F-FAZA.

Troubleshooting:

Use fresh sodium hydroxide (NaOH) solution (typically 0.1 M).[7]

Ensure adequate mixing and a sufficient reaction time (around 3 minutes at room

temperature) for complete hydrolysis.[7]

5. Purification:
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Problem: Loss of product during solid-phase extraction (SPE) purification.

Explanation: Improper conditioning of SPE cartridges or using an incorrect elution solvent

can lead to poor recovery.

Troubleshooting:

Follow the manufacturer's instructions for conditioning the C18 and alumina cartridges.

Optimize the elution solvent composition and volume to ensure complete recovery of 18F-

FAZA while retaining impurities.
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Caption: Troubleshooting workflow for low 18F-FAZA synthesis yield.

Q2: What are the critical quality control (QC) tests for
clinical-grade 18F-FAZA, and what are the common
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pitfalls?
A2: Ensuring the quality and safety of 18F-FAZA for clinical use is paramount. The QC tests are

similar to those for other 18F-labeled radiopharmaceuticals like 18F-FDG.[8][9]
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QC Test Specification
Common Pitfalls &
Troubleshooting

Appearance
Clear, colorless solution, free

of particulates

Pitfall: Presence of visible

particles. Troubleshooting:

Check the integrity of the final

sterile filter. Ensure all vials

and reagents are particle-free.

pH 4.5 - 7.5

Pitfall: pH outside the

acceptable range.

Troubleshooting: Adjust the

buffering capacity of the final

formulation. Ensure complete

removal of acidic or basic

reagents from the synthesis.

Radionuclidic Identity Half-life of 105-115 minutes

Pitfall: Incorrect half-life.

Troubleshooting: This is rare

but could indicate

contamination with other

radionuclides. Check cyclotron

targetry and beam parameters.

Radiochemical Purity (RCP) ≥ 95%

Pitfall: Low RCP due to

unreacted [18F]fluoride or

byproducts. Troubleshooting:

Optimize the purification step.

Check for degradation of the

final product.

Chemical Purity
Limits on precursor, Kryptofix,

and solvents

Pitfall: High levels of residual

solvents or Kryptofix.

Troubleshooting: Improve the

efficiency of the SPE

purification. Ensure complete

evaporation of solvents during

the drying steps.
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Sterility Sterile

Pitfall: Microbial contamination.

Troubleshooting: Perform

synthesis in a validated aseptic

environment. Use sterile

reagents and components.

Validate the final sterile

filtration process.

Bacterial Endotoxins
< 175 EU/V (or as per

pharmacopeia)

Pitfall: High endotoxin levels.

Troubleshooting: Use

endotoxin-free vials, reagents,

and equipment. Depyrogenate

glassware properly.

Self-Validating System: A robust QC program should include regular system suitability tests for

analytical equipment (e.g., HPLC, TLC scanner) and validation of all analytical methods. This

ensures the reliability of the QC results.

Section 3: Preclinical and Clinical Imaging Protocols
Q3: What is the optimal uptake time for 18F-FAZA PET
imaging, and how does it compare to other hypoxia
tracers?
A3: The optimal uptake time for 18F-FAZA is a balance between achieving sufficient tumor-to-

background contrast and the physical decay of the 18F isotope.

Preclinical: In animal models, tumor-to-blood ratios for 18F-FAZA tend to stabilize and

become maximal around 2 hours post-injection.[10]

Clinical: For clinical studies, imaging is often performed between 2 to 4 hours post-injection.

[1] 18F-FAZA's more hydrophilic nature leads to faster clearance from normoxic tissues

compared to the first-generation tracer, 18F-FMISO.[1][11] This allows for good image

contrast at earlier time points.[1][11][12]

Comparison with Other Hypoxia Tracers:
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Tracer
Optimal Imaging Time
(post-injection)

Key Characteristics

18F-FAZA 2 - 4 hours

More hydrophilic, faster

clearance, good contrast at

earlier times.[1][11]

18F-FMISO 4 - 6 hours or longer

More lipophilic, slower

clearance, may require later

imaging for optimal contrast.[1]

[10][12]

18F-HX4 3 - 4 hours

Favorable pharmacokinetics,

high tumor-to-blood ratios.[1]

[13]

Data synthesized from multiple sources.[1][10][11][12][13]

Q4: How should I define and quantify hypoxia from 18F-
FAZA PET images?
A4: There is currently no universal consensus on the definitive method for quantifying hypoxia

with 18F-FAZA, which is a significant challenge in its clinical translation.[5] However, several

common approaches are used:

1. Tumor-to-Background Ratio (TBR):

Method: A region of interest (ROI) is drawn over the tumor, and another over a reference

tissue (e.g., muscle, blood pool). The ratio of the mean or maximum standardized uptake

values (SUV) is calculated.

Common Thresholds: A TBR > 1.4 is often used to define a hypoxic volume.[11] However,

different thresholds have been proposed in various studies.

Causality: This method normalizes tumor uptake to a non-hypoxic reference, aiming to

reduce variability due to differences in tracer administration and patient physiology. However,

using muscle as a reference can sometimes be unreliable.[4]
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2. Absolute Standardized Uptake Value (SUV):

Method: Calculating the SUVmax or SUVmean within the tumor ROI.

Challenges: SUV can be influenced by factors like patient weight, blood glucose levels, and

uptake time, making it less reliable for inter-patient comparisons without strict

standardization.[5]

3. Kinetic Modeling:

Method: Dynamic PET imaging is performed to measure the rate of tracer uptake and

trapping (e.g., calculating the tracer influx rate, Ki).

Advantages: Provides more detailed physiological information than static imaging.

Limitations: Requires longer scan times and complex data analysis, making it less practical

for routine clinical use.[12]

Recommended Protocol for Reproducibility:

Patient Preparation: Standardize patient fasting and hydration protocols.

Acquisition: Use a consistent uptake time (e.g., 3 hours post-injection).

Quantification: For multicenter trials, using a fixed TBR threshold (e.g., 1.4 or 1.5) with a

clearly defined reference tissue (e.g., descending aorta for blood pool) is recommended to

improve consistency.

Validation: Correlate imaging findings with histopathological markers of hypoxia (e.g.,

pimonidazole, CAIX) whenever possible to validate the chosen quantification method.[1]

Section 4: Troubleshooting Image Quality and
Artifacts
Q5: I'm observing high background noise and poor
image contrast in my 18F-FAZA PET scans. What could
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be the cause?
A5: Poor image contrast can undermine the diagnostic value of 18F-FAZA PET. The causes

can be patient-related, technical, or tracer-specific.

1. Suboptimal Uptake Time:

Problem: Imaging too early.

Explanation: If the scan is performed before sufficient clearance of the tracer from the blood

and normoxic tissues, the tumor-to-background ratio will be low.

Solution: Ensure an adequate uptake period, typically at least 2 hours, and ideally 3-4 hours

for optimal contrast.[1]

2. Image Reconstruction Parameters:

Problem: Inappropriate reconstruction algorithm, number of iterations/subsets, or post-

filtering.

Explanation: These parameters significantly impact image noise and resolution.[14][15][16]

[17] Over-smoothing with a wide filter can blur hypoxic sub-volumes, while insufficient

iteration can lead to noisy images.

Solution:

Use an iterative reconstruction algorithm (e.g., OSEM).

Optimize the number of iterations and subsets based on phantom studies and your

specific scanner to find the best trade-off between noise and recovery.

Apply a Gaussian post-filter (e.g., 4-6 mm FWHM) to reduce noise while preserving

quantitative accuracy.

3. Patient-Related Factors:

Problem: Patient motion during the scan.
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Explanation: Motion between the CT (for attenuation correction) and PET acquisition can

cause misregistration artifacts, leading to inaccurate SUV measurements and blurred

images.[18][19][20]

Solution:

Immobilize the patient comfortably.

Clearly instruct the patient to remain still.

Review the CT and PET alignment for any gross misregistration before finalizing the

reconstruction.

Q6: What are common artifacts in 18F-FAZA PET/CT and
how can I avoid them?
A6: Like other PET/CT imaging, 18F-FAZA scans are susceptible to artifacts that can lead to

misinterpretation.[21][22]
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Artifact Type Cause Prevention and Correction

Attenuation Correction Artifacts

Misalignment between PET

and CT scans due to patient

motion (e.g., breathing). High-

density objects like metal

implants or oral/IV contrast.

Prevention: Patient

immobilization and clear

breathing instructions.

Correction: Review non-

attenuation corrected (NAC)

images to confirm if high

uptake corresponds to a CT

artifact. Re-align PET and CT

data if possible.[19][20]

Bladder "Halo" or Scatter

High concentration of excreted

18F-FAZA in the bladder can

cause scatter and

reconstruction artifacts in

adjacent pelvic structures.

Prevention: Encourage patient

hydration and voiding

immediately before the scan.

Correction: Be aware of this

phenomenon when interpreting

pelvic lesions. Iterative

reconstruction algorithms are

generally better at handling

high-contrast regions than

older methods.

Image Noise
Low injected dose, short scan

duration, or large patient size.

Prevention: Administer an

appropriate dose based on

patient weight and scanner

sensitivity.[23] Optimize scan

time per bed position.

Section 5: FAQs on Clinical Translation
Q7: Is 18F-FAZA approved by regulatory agencies like
the FDA or EMA?
A7: As of late 2023, 18F-FAZA, like other hypoxia PET tracers, is not approved by the US Food

and Drug Administration (FDA) or the European Medicines Agency (EMA) for routine clinical

use.[1] Its use is currently limited to clinical trials and research settings. The lack of robust,
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multicenter studies and standardized imaging and analysis protocols are major hurdles to

regulatory approval.[1]

Q8: Can 18F-FAZA be used to predict response to
radiotherapy?
A8: This is a key area of investigation and a primary goal for the clinical translation of 18F-

FAZA.

Prognostic Value: Several studies have shown that high uptake of 18F-FAZA before

treatment is a predictor of poor treatment response and prognosis in various cancers,

including head and neck and lung cancer.[1][4]

Predictive Value: Pre-treatment 18F-FAZA PET has been shown to predict radioresistance in

preclinical models.[5] For instance, a high tumor-to-background ratio was associated with a

worse response to radiotherapy in esophageal adenocarcinoma xenografts.[5]

Application in Radiotherapy Planning: 18F-FAZA PET can be used to delineate hypoxic sub-

volumes within a tumor, which could potentially be targeted with higher radiation doses

("dose painting") to overcome radioresistance.[4][24] However, the stability and migration of

hypoxic regions during a course of fractionated radiotherapy present a significant challenge

for this approach.[24]

Q9: How does 18F-FAZA uptake correlate with 18F-FDG
uptake?
A9: The relationship is complex and not always straightforward.

Hypoxia and Glycolysis: Hypoxia can induce a metabolic shift towards glycolysis, which

would suggest that regions of high 18F-FAZA uptake might also show high 18F-FDG uptake.

Spatial Mismatch: However, clinical studies often show a spatial mismatch between the two

tracers.[6] A tumor region can be highly proliferative and glycolytic (high 18F-FDG) without

being severely hypoxic, and vice-versa.

Clinical Implication: This indicates that 18F-FAZA and 18F-FDG provide complementary,

rather than redundant, biological information about the tumor microenvironment.[4] Using
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both tracers can offer a more comprehensive assessment of tumor characteristics.

References
Title: Hypoxia PET Imaging with [18F]-HX4—A Promising Next-Generation Tracer. Source:

PMC - NIH. URL:[Link]

Title: Optimization of Reconstruction Parameters for Discovery 710 Positron Emission

Tomography/Computed Tomography. Source: PMC - NIH. URL:[Link]

Title: Optimization of the Acquisition Time and Injected Dose of 18 F-Fluorodeoxyglucose

Based on Patient Specifications for High-Sensitive Positron Emission

Tomography/Computed Tomography Scanner. Source: NIH. URL:[Link]

Title: A Comparative Study of the Hypoxia PET Tracers [F-18] HX4, [F-18] FAZA, and [F-18]

FMISO in a Preclinical Tumor Model. Source: Maastricht University. URL:[Link]

Title: First Comparison between [18f]-FMISO and [18f]-Faza for Preoperative Pet Imaging of

Hypoxia in Lung Cancer. Source: MDPI. URL:[Link]

Title: PET radiopharmaceuticals for imaging of tumor hypoxia. Source: e-Century Publishing

Corporation. URL:[Link]

Title: Hypoxia imaging with 18F-FAZA PET/CT predicts radiotherapy response in esophageal

adenocarcinoma xenografts. Source: NIH. URL:[Link]

Title: 18F-FAZA PET imaging in tumor hypoxia: A focus on high-grade glioma. Source:

PubMed. URL:[Link]

Title: Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs

with Spontaneous Tumors Using Dynamic PET/CT Imaging. Source: eScholarship.org. URL:

[Link]

Title: Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging. Source: PubMed.

URL:[Link]

Title: Review of 18F-FDG Synthesis and Quality Control. Source: PMC - NIH. URL:[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 20 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6600236/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9141757/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8971841/
https://cris.maastrichtuniversity.nl/en/publications/a-comparative-study-of-the-hypoxia-pet-tracers-f-18-hx4-f-18-f
https://www.mdpi.com/2072-6694/13/16/4101
https://www.ajnmmi.us/files/AJNMMI_4_4_365.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5842221/
https://pubmed.ncbi.nlm.nih.gov/32153169/
https://escholarship.org/uc/item/45f8d3k3
https://pubmed.ncbi.nlm.nih.gov/16839599/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3075422/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Title: Abstract B144: Hypoxia imaging with [18F]HX4 PET compared with [18F]FMISO and

[18F]FAZA: From preclinical to clinical studies. Source: AACR Journals. URL:[Link]

Title: The impact of image reconstruction settings on 18F-FDG PET radiomic features: multi-

scanner phantom and patient studies. Source: Springer. URL:[Link]

Title: Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs

with Spontaneous Tumors Using Dynamic PET/CT Imaging. Source: PubMed Central. URL:

[Link]

Title: Optimization of reconstruction parameters in [18F]FDG PET brain images aiming scan

time reduction. Source: ResearchGate. URL:[Link]

Title: OPTIMIZING PET-CT IMAGE RECONSTRUCTION PARAMETERS FOR

DIAGNOSTIC IMAGING USING NON-TOF ALGORITHMS. Source: ResearchGate. URL:

[Link]

Title: Review of 18F-FDG Synthesis and Quality Control. Source: ResearchGate. URL:[Link]

Title: Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging | Request PDF.

Source: ResearchGate. URL:[Link]

Title: Recognizing and preventing artifacts with SPECT and PET imaging. Source: Radiology

Key. URL:[Link]

Title: F-18 FDG PET/CT Imaging in Normal Variants, Pitfalls and Artifacts in the Abdomen

and Pelvis. Source: Frontiers. URL:[Link]

Title: Pitfalls on PET/CT due to artifacts and instrumentation. Source: PMC - PubMed

Central. URL:[Link]

Title: Pilot Study of 18F-FAZA in Assessing Early Functional Response in Patients With

Inoperable Non Small Cell Lung Cancer Undergoing Radiotherapy or Chemo-radiotherapy.

Source: ClinicalTrials.gov. URL:[Link]

Title: Imaging of hypoxia with 18F-FAZA PET in patients with locally advanced non-small cell

lung cancer treated with definitive chemoradiotherapy. Source: PubMed. URL:[Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 20 Tech Support

https://aacrjournals.org/clincancerres/article/19/22_Supplement/B144/98045/Abstract-B144-Hypoxia-imaging-with-18F-HX4-PET
https://ejnmmiphys.springeropen.com/articles/10.1186/s40658-020-00305-4
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9551151/
https://www.researchgate.net/publication/353243936_Optimization_of_reconstruction_parameters_in_18F_FDG_PET_brain_images_aiming_scan_time_reduction
https://www.researchgate.net/publication/267381278_OPTIMIZING_PET-CT_IMAGE_RECONSTRUCTION_PARAMETERS_FOR_DIAGNOSTIC_IMAGING_USING_NON-TOF_ALGORITHMS
https://www.researchgate.net/publication/51034442_Review_of_18F-FDG_Synthesis_and_Quality_Control
https://www.researchgate.net/publication/286419779_Pitfalls_and_artifacts_in_18FDG_PET_and_PETCT_oncologic_imaging
https://radiologykey.com/recognizing-and-preventing-artifacts-with-spect-and-pet-imaging/
https://www.frontiersin.org/articles/10.3389/fnume.2021.761031/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3013210/
https://clinicaltrials.gov/ct2/show/NCT00765986
https://pubmed.ncbi.nlm.nih.gov/24059437/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Title: A prospective clinical study of ¹⁸F-FAZA PET-CT hypoxia imaging in head and neck

squamous cell carcinoma before and during radiation therapy. Source: PubMed. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Hypoxia PET Imaging with [18F]-HX4—A Promising Next-Generation Tracer - PMC
[pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. 18F-FAZA PET imaging in tumor hypoxia: A focus on high-grade glioma - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. e-century.us [e-century.us]

5. Hypoxia imaging with 18F-FAZA PET/CT predicts radiotherapy response in esophageal
adenocarcinoma xenografts - PMC [pmc.ncbi.nlm.nih.gov]

6. ClinicalTrials.gov [clinicaltrials.gov]

7. High-yield automated synthesis of [18F]fluoroazomycin arabinoside ([18F]FAZA) for
hypoxia-specific tumor imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

8. Review of 18F-FDG Synthesis and Quality Control - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. cris.maastrichtuniversity.nl [cris.maastrichtuniversity.nl]

11. Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs with
Spontaneous Tumors Using Dynamic PET/CT Imaging [escholarship.org]

12. Kinetic Evaluation of the Hypoxia Radiotracers [18F]FMISO and [18F]FAZA in Dogs with
Spontaneous Tumors Using Dynamic PET/CT Imaging - PMC [pmc.ncbi.nlm.nih.gov]

13. aacrjournals.org [aacrjournals.org]

14. Optimization of Reconstruction Parameters for Discovery 710 Positron Emission
Tomography/Computed Tomography - PMC [pmc.ncbi.nlm.nih.gov]

15. rahmimlab.wordpress.com [rahmimlab.wordpress.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 20 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22990928/
https://www.benchchem.com/product/b1248731?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC7280995/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7280995/
https://www.mdpi.com/2072-6694/13/16/4101
https://pubmed.ncbi.nlm.nih.gov/32079461/
https://pubmed.ncbi.nlm.nih.gov/32079461/
https://e-century.us/files/ajnmmi/4/4/ajnmmi0000557.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5842657/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5842657/
https://www.clinicaltrials.gov/study/NCT00765986
https://pubmed.ncbi.nlm.nih.gov/21420304/
https://pubmed.ncbi.nlm.nih.gov/21420304/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3097819/
https://www.researchgate.net/publication/51166936_Review_of_18F-FDG_Synthesis_and_Quality_Control
https://cris.maastrichtuniversity.nl/en/publications/a-comparative-study-of-the-hypoxia-pet-tracers-f-18-hx4-f-18-faza/
https://escholarship.org/uc/item/0dr8b3jk
https://escholarship.org/uc/item/0dr8b3jk
https://pmc.ncbi.nlm.nih.gov/articles/PMC9832187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9832187/
https://aacrjournals.org/mct/article/12/11_Supplement/B144/285884/Abstract-B144-Hypoxia-imaging-with-18F-HX4-PET
https://pmc.ncbi.nlm.nih.gov/articles/PMC12005667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12005667/
https://rahmimlab.wordpress.com/wp-content/uploads/2017/11/shiri_eurradiol17_radiomic_features_recon_settings.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248731?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. researchgate.net [researchgate.net]

17. researchgate.net [researchgate.net]

18. Recognizing and preventing artifacts with SPECT and PET imaging | Radiology Key
[radiologykey.com]

19. Frontiers | F-18 FDG PET/CT Imaging in Normal Variants, Pitfalls and Artifacts in the
Abdomen and Pelvis [frontiersin.org]

20. Pitfalls on PET/CT due to artifacts and instrumentation - PMC [pmc.ncbi.nlm.nih.gov]

21. Pitfalls and artifacts in 18FDG PET and PET/CT oncologic imaging - PubMed
[pubmed.ncbi.nlm.nih.gov]

22. researchgate.net [researchgate.net]

23. Optimization of the Acquisition Time and Injected Dose of 18 F-Fluorodeoxyglucose
Based on Patient Specifications for High-Sensitive Positron Emission
Tomography/Computed Tomography Scanner - PMC [pmc.ncbi.nlm.nih.gov]

24. A prospective clinical study of ¹⁸F-FAZA PET-CT hypoxia imaging in head and neck
squamous cell carcinoma before and during radiation therapy - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [18F-FAZA Clinical Translation Technical Support
Center]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248731/docs#18f-faza-clinical-translation-technical-
support-center]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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